2-Bromo-1-(2-phenylpyrimidin-5-yl)ethanone

• Molecular Formula: C12H9BrN2O
• Molecular Weight: 277.12 g/mol
• IUPAC Name: 2-bromo-1-(2-phenylpyrimidin-5-yl)ethanone
• InChI: InChI=1S/C12H9BrN2O/c13-6-11(16)10-7-14-12(15-8-10)9-4-2-1-3-5-9/h1-5,7-8H,6H2
• InChI Key: SIIZKVDRGDXKFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C(C=N2)C(=O)CBr

Description

2-Bromo-1-(2-phenylpyrimidin-5-yl)ethanone is a useful research compound. Its molecular formula is C12H9BrN2O and its molecular weight is 277.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution consisting of 1-(2-phenylpyrimidin-5-yl)ethanone (Step A, 700 mg, 3.5 mmol) in dichloromethane (25 mL) was added tetrabutylammonium tribromide (1.87 g, 3.90 mmol). The reaction mixture was sealed with a screw top and warmed at 40° C. for 5 hours and allowed to cool to room temperature over a weekend. The pale yellow precipitate formed was collected on a filter and washed with 1:1 dichloromethane-hexane to afford the title intermediate (770 mg, 79%); Rf 0.31 with 9:1 v/v hexanes-ethyl acetate; MS (ESI+) m/z 279, 277 (M+1, Br isotopes).

Synthesis routes and methods II

Procedure details